Cas no 5617-42-5 (heptylcyclopentane)
heptylcyclopentane structure
Product Name:heptylcyclopentane
heptylcyclopentane Chemical and Physical Properties
Names and Identifiers
-
- heptylcyclopentane
- cyclopentane, heptyl-
- n-Heptylcyclopentane
- BOFNAOHMSHEKQL-UHFFFAOYSA-N
- DTXSID70204699
- 5617-42-5
-
- Inchi: 1S/C12H24/c1-2-3-4-5-6-9-12-10-7-8-11-12/h12H,2-11H2,1H3
- InChI Key: BOFNAOHMSHEKQL-UHFFFAOYSA-N
- SMILES: C1(CCCCCCC)CCCC1
Computed Properties
- Exact Mass: 168.18792
- Monoisotopic Mass: 168.188
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 90.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.806
- Boiling Point: 223.5°C at 760 mmHg
- Flash Point: 79.4°C
- Refractive Index: 1.444
- PSA: 0
heptylcyclopentane Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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